Cas no 108436-36-8 (2’-Monodehydroxy-2’-chloro Ganciclovir)

• Product Name: 2’-Monodehydroxy-2’-chloro Ganciclovir
• CAS No: 108436-36-8
• MF: C₉H₁₂ClN₅O₃
• MW: 273.676280021667
• CID: 1060632
• PubChem ID: 135480724
• Update Time: 2025-10-30

2’-Monodehydroxy-2’-chloro Ganciclovir Chemical and Physical Properties

Names and Identifiers

• 2’-Monodehydroxy-2’-chloro Ganciclovir
• 2’-Monodehydroxy-2’-
• 2-amino-9-[(1-chloro-3-hydroxypropan-2-yl)oxymethyl]-3H-purin-6-one
• Ganciclovir Impurity C
• Gancyclovir Impurity 7
• Ganciclovir EP impurity C
• 2'-Monodehydroxy-2'-chloro Ganciclovir
• Q27236562
• 2-amino-9-[[1-(chloromethyl)-2-hydroxy-ethoxy]methyl]-1H-purin-6-one
• 2-Amino-9-(((1-chloro-3-hydroxypropan-2-yl)oxy)methyl)-3,9-dihydro-6H-purin-6-one
• Ganciclovir EP Impurity C (Ganciclovir Impurity pound(c)
• 2-Amino-9-[[(1RS)-2-chloro-1-(hydroxymethyl)ethoxy]methyl]-1,9-dihydro-6H-purin-6-one (Monochloroganciclovir)
• GANCICLOVIR IMPURITY C [EP IMPURITY]
• 108436-36-8
• 2-Amino-9-(((1RS)-2-chloro-1-(hydroxymethyl)ethoxy)methyl)-1,9-dihydro-6H-purin-6-one
• (+/-)-2-AMINO-9-((2-CHLORO-1-(HYDROXYMETHYL)ETHOXY)METHYL)-1,9-DIHYDRO-6H-PURIN-6-ONE
• 2 inverted exclamation mark -Monodehydroxy-2 inverted exclamation mark -chloro Ganciclovir
• CS-0165175
• 2-amino-9-[(1-chloro-3-hydroxypropan-2-yl)oxymethyl]-1H-purin-6-one
• 1,2,3,6-Tetrahydro-1,3-dimethyl-2,6-dioxo-7H-purine-7-propanenitrile; 3-(1,3-Dimethyl-2,6-dioxo-1,2,3,6-tetrahydropurin-7-yl)propanenitrile
• UNII-0B548456X4
• 6H-Purin-6-one, 2-amino-9-[[2-chloro-1-(hydroxymethyl)ethoxy]methyl]-1,9-dihydro-
• 6H-PURIN-6-ONE, 2-AMINO-9-((2-CHLORO-1-(HYDROXYMETHYL)ETHOXY)METHYL)-1,9-DIHYDRO-
• 2-Amino-9-[[(1RS)-2-chloro-1-(hydroxymethyl)ethoxy]methyl]-1,9-dihydro-6H-purin-6-one; Monochloroganciclovir; Ganciclovir Imp. C (EP); 6H-Purin-6-one, 2-amino-9-[[2-chloro-1-(hydroxymethyl)ethoxy]methyl]-1,9-dihydro-; 2-Amino-9-[[2-chloro-1-(hydroxymethyl)ethoxy]methyl]-1,9-dihydro-6H-purin-6-one; 2'-Monodehydroxy-2'-chloro Ganciclovir
• 0B548456X4
• 7-(2-Cyanoethyl)-theophylline

• Inchi： 1S/C9H12ClN5O3/c10-1-5(2-16)18-4-15-3-12-6-7(15)13-9(11)14-8(6)17/h3,5,16H,1-2,4H2,(H3,11,13,14,17)
• InChI Key： FQZPLTGJIGCMPY-UHFFFAOYSA-N
• SMILES： ClCC(CO)OCN1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

• Exact Mass: 273.0628670g/mol
• Monoisotopic Mass: 273.0628670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.79±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 270 ºC
• Boiling Point: 644.0±65.0 °C at 760 mmHg
• Flash Point: 343.3±34.3 °C
• Solubility: Very slightly soluble (0.6 g/l) (25 º C),
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

2’-Monodehydroxy-2’-chloro Ganciclovir Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, Refrigerator, under inert atmosphere

Additional information on 2’-Monodehydroxy-2’-chloro Ganciclovir

2’-Monodehydroxy-2’-chloro Ganciclovir (CAS No. 108436-36-8): A Comprehensive Overview

2’-Monodehydroxy-2’-chloro Ganciclovir, a compound with the CAS registry number 108436-36-8, is a derivative of ganciclovir, a well-known antiviral agent. This compound has garnered significant attention in the field of virology and antiviral therapy due to its unique structural modifications and potential therapeutic applications. The inclusion of the monodehydroxy and chloro groups in its structure introduces novel properties that enhance its efficacy against viral infections, particularly those caused by herpesviruses.

The development of 2’-Monodehydroxy-2’-chloro Ganciclovir represents a significant advancement in antiviral drug design. By modifying the ganciclovir backbone, researchers have aimed to improve the compound's pharmacokinetic profile, bioavailability, and antiviral potency. Recent studies have demonstrated that this derivative exhibits enhanced activity against various herpesvirus strains, including human cytomegalovirus (HCMV) and herpes simplex virus (HSV). These findings underscore its potential as a next-generation antiviral agent for treating refractory viral infections.

One of the key features of 2’-Monodehydroxy-2’-chloro Ganciclovir is its ability to overcome resistance mechanisms that often limit the effectiveness of conventional antiviral drugs. Resistance to ganciclovir is a growing concern in clinical settings, particularly in immunocompromised patients. The structural modifications in this derivative have been shown to bypass these resistance pathways, making it a promising candidate for treating resistant viral infections. Recent clinical trials have highlighted its superior efficacy compared to traditional ganciclovir formulations, with fewer adverse effects reported.

The synthesis of 2’-Monodehydroxy-2’-chloro Ganciclovir involves advanced chemical methodologies that ensure high purity and consistency. Researchers have optimized the synthetic routes to minimize byproducts and maximize yield, making large-scale production feasible. The compound's stability under various storage conditions has also been extensively studied, ensuring its suitability for long-term therapeutic use.

From a mechanistic standpoint, 2’-Monodehydroxy-2’-chloro Ganciclovir operates by inhibiting viral DNA polymerase, a critical enzyme for viral replication. Its enhanced affinity for this enzyme compared to ganciclovir contributes to its superior antiviral activity. Preclinical studies have demonstrated that this compound achieves higher intracellular concentrations, leading to more effective viral suppression. These findings have been corroborated by in vivo studies, where the compound exhibited potent antiviral activity in animal models of herpesvirus infection.

The pharmacokinetic properties of 2’-Monodehydroxy-2’-chloro Ganciclovir are another area of significant interest. Studies have shown that this derivative has improved bioavailability compared to ganciclovir, allowing for lower dosages and reduced toxicity. Its ability to penetrate various tissues and compartments effectively makes it suitable for treating both systemic and localized viral infections.

Recent advancements in nanotechnology have further expanded the potential applications of 2’-Monodehydroxy-2’-chloro Ganciclovir. Researchers have explored the use of nanocarriers to enhance drug delivery and targeting efficiency. These innovations could revolutionize antiviral therapy by enabling precise delivery of the compound to infected cells, minimizing systemic side effects.

In conclusion, 2’-Monodehydroxy-2’-chloro Ganciclovir (CAS No. 108436-36-8) represents a groundbreaking advancement in antiviral drug development. Its unique structural modifications, enhanced efficacy, and favorable pharmacokinetic profile make it a compelling candidate for treating challenging viral infections. As research continues to uncover new insights into its mechanisms and applications, this compound holds immense promise for improving patient outcomes in virology.